Cas no 20224-50-4 (Phosphoric acid,tris(1,1-dimethylethyl) ester)

• Product Name: Phosphoric acid,tris(1,1-dimethylethyl) ester
• CAS No: 20224-50-4
• MF: C₁₂H₂₇O₄P
• MW: 266.314145326614
• CID: 288834
• PubChem ID: 567509
• Update Time: 2025-04-19

Phosphoric acid,tris(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,tris(1,1-dimethylethyl) ester
• tritert-butyl phosphate
• Tris(1,1-dimethylethyl) phosphate
• Tri-tert-butylphosphate
• 20224-50-4
• tri-t-butyl phosphate
• Tri(tert-butyl) phosphate #
• SCHEMBL486485
• CQXYINNETWHZTR-UHFFFAOYSA-N
• DTXSID80174071
• Phosphoric acid, tris(1,1-dimethylethyl) ester
• DTXCID0096562

• Inchi： 1S/C12H27O4P/c1-10(2,3)14-17(13,15-11(4,5)6)16-12(7,8)9/h1-9H3
• InChI Key： CQXYINNETWHZTR-UHFFFAOYSA-N
• SMILES： P(=O)(OC(C)(C)C)(OC(C)(C)C)OC(C)(C)C

Computed Properties

• Exact Mass: 266.16469634g/mol
• Monoisotopic Mass: 266.16469634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.8Ų